Cas no 19550-56-2 (2,9-Dimethyl-5-Decyne)
2,9-Dimethyl-5-decyne is a branched alkyne compound with the molecular formula C₁₂H₂₂. Its structure features a triple bond at the 5-position and methyl substituents at the 2- and 9-positions, contributing to its unique reactivity and stability. This compound is primarily utilized in organic synthesis as a building block for more complex molecules, particularly in pharmaceutical and material science applications. Its sterically hindered structure can influence reaction selectivity, making it valuable for controlled polymerization or cross-coupling reactions. The compound's defined linearity and branching also lend utility in surface chemistry and ligand design. Handling requires standard precautions for alkynes, including inert atmosphere storage to prevent degradation.
2,9-Dimethyl-5-Decyne structure
Product Name:2,9-Dimethyl-5-Decyne
CAS No:19550-56-2
MF:C12H22
MW:166.303083896637
MDL:MFCD00041611
CID:179805
PubChem ID:87567742
Update Time:2025-06-26
2,9-Dimethyl-5-Decyne Chemical and Physical Properties
Names and Identifiers
-
- 2,9-Dimethyl-5-decyne
- 2,9-dimethyldec-5-yne
- 2,4,4',5-TETRACHLOROBIPHENYL
- 2,9-Dimethyl-dec-5-in
- 2,9-dimethyl-dec-5-yne
- 5-Decyne,2,9-dimethyl
- Diisoamylacetylen
- diisopentylacetylene
- RCFYJIGZQAOTFV-UHFFFAOYSA
- dimethyldecyne
- TIMTEC-BB SBB008771
- 5-decyne,2,9-dimethyl-
- 1,2-Diisoamylacetylene
- 2 9-DIMETHYL-5-DECYNE 95+%
- CS-0359026
- 19550-56-2
- D89810
- InChI=1/C12H22/c1-11(2)9-7-5-6-8-10-12(3)4/h11-12H,7-10H2,1-4H3
- MFCD00041611
- FT-0712123
- DTXSID20173225
- NS00096198
- RCFYJIGZQAOTFV-UHFFFAOYSA-
- RCFYJIGZQAOTFV-UHFFFAOYSA-N
- D1193
- AKOS015841745
- 2,9-Dimethyl-5-Decyne
-
- MDL： MFCD00041611
- Inchi： 1S/C12H22/c1-11(2)9-7-5-6-8-10-12(3)4/h11-12H,7-10H2,1-4H3
- InChI Key： RCFYJIGZQAOTFV-UHFFFAOYSA-N
- SMILES： C(C)(C)CCC#CCCC(C)C
Computed Properties
- Exact Mass: 166.17200
- Monoisotopic Mass: 166.172151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Uncertain
- Density: 0,781 g/cm3
- Boiling Point: 92°C/19mmHg(lit.)
- Flash Point: 65.2°C
- Refractive Index: 1.4340-1.4380
- PSA: 0.00000
- LogP: 3.86220
- Solubility: Uncertain
2,9-Dimethyl-5-Decyne Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H304
- Warning Statement： P301+P310+P331-P405-P501
2,9-Dimethyl-5-Decyne Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
2,9-Dimethyl-5-Decyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53414-1g |
2,9-Dimethyl-5-decyne, 96% |
19550-56-2 | 96% | 1g |
￥703.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53414-5g |
2,9-Dimethyl-5-decyne, 96% |
19550-56-2 | 96% | 5g |
￥2940.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53414-25g |
2,9-Dimethyl-5-decyne, 96% |
19550-56-2 | 96% | 25g |
￥10549.00 | 2023-04-13 | |
| abcr | AB354136-1 g |
2,9-Dimethyl-5-decyne; 96% |
19550-56-2 | 1g |
€84.60 | 2022-08-31 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869481-1ml |
2,9-Dimethyl-5-decyne |
19550-56-2 | 97% | 1ml |
500.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NU745-1ml |
2,9-Dimethyl-5-Decyne |
19550-56-2 | 97.0%(GC) | 1ml |
￥606.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D1193-5ML |
2,9-Dimethyl-5-decyne |
19550-56-2 | >97.0%(GC) | 5ml |
¥1455.00 | 2023-09-08 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155776-1g |
2,9-Dimethyl-5-Decyne |
19550-56-2 | >97.0%(GC) | 1g |
¥421.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155776-25g |
2,9-Dimethyl-5-Decyne |
19550-56-2 | >97.0%(GC) | 25g |
¥5065.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155776-5g |
2,9-Dimethyl-5-Decyne |
19550-56-2 | >97.0%(GC) | 5g |
¥1929.90 | 2023-09-03 |
2,9-Dimethyl-5-Decyne Related Literature
-
Jian Wu,Wen-Xia Gao,Xiao-Bo Huang,Yun-Bing Zhou,Miao-Chang Liu,Hua-Yue Wu Org. Chem. Front. 2021 8 6048
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